Ethyl 5-chloro-2-(2-(2,6-dimethylmorpholino)acetamido)-4-phenylthiophene-3-carboxylate

• IUPAC Name: ethyl 5-chloro-2-[[2-(2,6-dimethylmorpholin-4-yl)acetyl]amino]-4-phenylthiophene-3-carboxylate
• InChI: InChI=1S/C21H25ClN2O4S/c1-4-27-21(26)18-17(15-8-6-5-7-9-15)19(22)29-20(18)23-16(25)12-24-10-13(2)28-14(3)11-24/h5-9,13-14H,4,10-12H2,1-3H3,(H,23,25)
• InChI Key: WZMGINGFOSDTPB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC(=C1C2=CC=CC=C2)Cl)NC(=O)CN3CC(OC(C3)C)C
• Molecular Formula: C21H25ClN2O4S
• Molecular Weight: 437.0 g/mol

Description

The description of a compound typically includes its IUPAC name, molecular formula, and structural formula. The IUPAC name is a systematic method of naming chemical substances, primarily based on their structure. The molecular formula represents the number and type of atoms in a molecule. The structural formula shows the arrangement of atoms in the molecule of a compound.

Synthesis Analysis

The synthesis of a compound involves a series of chemical reactions that lead to the formation of the desired compound from simpler starting materials. These reactions often involve catalysts and specific conditions of temperature and pressure.

Chemical Reactions Analysis

This involves studying the various chemical reactions that the compound undergoes. This could include reactions with different reagents, under different conditions.

Physical And Chemical Properties Analysis

This involves the study of various physical and chemical properties of the compound such as melting point, boiling point, solubility, reactivity, etc.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts at the molecular level. For drugs, this could involve binding to specific receptors or enzymes in the body.

Safety and Hazards

This involves studying the toxicological profile of the compound, its safety data, handling and storage conditions, and disposal considerations.